Cas no 921792-77-0 (N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 921792-77-0
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 5799154
• Update Time: 2025-10-30

N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, N-[4-(aminocarbonyl)phenyl]-2-[(4-methoxybenzoyl)amino]-
• N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C20H18N4O4S/c1-28-16-8-4-13(5-9-16)19(27)24-20-23-15(11-29-20)10-17(25)22-14-6-2-12(3-7-14)18(21)26/h2-9,11H,10H2,1H3,(H2,21,26)(H,22,25)(H,23,24,27)
• InChI Key： TVHOADQWVMSXHJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C(N)=O)C=C2)=O)N=C1NC(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• pka: 7.35±0.50(Predicted)

Additional information on N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide: A Comprehensive Overview

N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide, with the CAS number 921792-77-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its pharmacological properties, particularly in the context of cancer therapy and anti-inflammatory effects.

The chemical structure of N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is characterized by a thiazole ring system linked to a benzamide moiety. The presence of the methoxy group on the benzene ring and the carbamoyl groups on the thiazole ring contribute to its unique biological activity. These structural features are crucial for its binding affinity to specific protein targets and its overall pharmacological profile.

Recent research has highlighted the potential of N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide as an inhibitor of key enzymes involved in cancer progression. Studies have shown that this compound can effectively inhibit the activity of protein kinases, which are often overexpressed in various types of cancer. By targeting these kinases, N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide can potentially slow down tumor growth and reduce metastasis.

In addition to its anti-cancer properties, N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in human therapy.

One of the key challenges in the development of N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is optimizing its solubility and stability. Researchers have employed various strategies, including salt formation and prodrug approaches, to enhance these properties. These efforts have led to improved formulations that are more suitable for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide in human patients. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerance and significant improvements in disease symptoms. These findings have paved the way for further clinical investigations and potential approval as a therapeutic agent.

In conclusion, N-(4-{(4-carbamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS number 921792-77-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.